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Compound of Interest

Compound Name: GKT136901 hydrochloride

Cat. No.: B8146268

Audience: Researchers, scientists, and drug development professionals.

Product Information

Product Name: GKT136901 hydrochloride

Mechanism of Action: GKT136901 is a potent and selective dual inhibitor of NADPH oxidase
(NOX) isoforms NOX1 and NOX4.[1][2] The NADPH oxidase family of enzymes is
responsible for the dedicated production of reactive oxygen species (ROS).[1][3] By
inhibiting NOX1 and NOX4, GKT136901 reduces the production of ROS, which are
implicated in various signaling pathways and pathological processes such as diabetic
nephropathy, inflammation, and fibrosis.[4][5]

Solubility Data

The solubility of GKT136901 hydrochloride in commonly used laboratory solvents is

summarized below. It is crucial to use a freshly opened solvent, particularly for DMSO, to

ensure optimal dissolution.[4][6]
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. Molar
Concentration . . .
Solvent Concentration Special Conditions
(mg/mL)
(mM)
DMSO >20.8 >51.6 N/A
Requires sonication
Water 4 9.92

and heating to 60°C

Molecular Weight: 402.87 g/mol
Experimental Protocols
3.1. Preparation of a DMSO Stock Solution (10 mM)

This protocol details the preparation of a 10 mM stock solution of GKT136901 hydrochloride
in DMSO.

Materials:

GKT136901 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of GKT136901 hydrochloride needed using the formula: Mass (mg) = Molarity (mol/L) *
Volume (L) * Molecular Weight ( g/mol ) Mass (mg) = 0.010 mol/L * 0.001 L * 402.87 g/mol =
4.03 mg
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o Weigh the compound: Carefully weigh out 4.03 mg of GKT136901 hydrochloride and place
it into a sterile vial.

e Add solvent: Add 1 mL of high-quality DMSO to the vial.

o Dissolve: Cap the vial securely and vortex thoroughly until the compound is completely
dissolved. Gentle warming or sonication may be applied if precipitation is observed.[4]

o Storage: Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months.[4][6]

3.2. Preparation of an Aqueous Working Solution (e.g., 100 puM)

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for in
vitro experiments.

Materials:

10 mM GKT136901 hydrochloride DMSO stock solution (from Protocol 3.1)

Desired aqueous buffer (e.g., Phosphate-Buffered Saline, cell culture medium)

Sterile tubes

Calibrated pipettes

Procedure:

o Determine dilution factor: To prepare a 100 uM working solution from a 10 mM stock, a 1:100
dilution is required.

e Dilution: For 1 mL of final working solution, add 10 pL of the 10 mM DMSO stock solution to
990 pL of the pre-warmed aqueous buffer.

o Mix: Gently mix by pipetting or inverting the tube. Avoid vigorous vortexing to prevent protein
denaturation if using cell culture medium.
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e Final DMSO Concentration: Note that the final concentration of DMSO in this example is 1%.
Ensure this concentration is compatible with your experimental system and include a vehicle
control (1% DMSO in buffer) in your experiments.

o Use Immediately: It is recommended to prepare aqueous working solutions fresh for each
experiment. If using water as the primary solvent for a stock solution, it must be sterilized by
filtration through a 0.22 um filter before use.[4]

Visualization of Pathways and Workflows
4.1. Signaling Pathway of GKT136901 Action

GKT136901 inhibits NOX1 and NOX4, which are key enzymes in the production of Reactive
Oxygen Species (ROS). This inhibition modulates downstream signaling cascades, such as the
ERK1/2 pathway, which are involved in cellular processes like fibrosis and inflammation.[5]
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Caption: GKT136901 inhibits NOX1/4, blocking ROS production.

4.2. Experimental Workflow for Solution Preparation
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The following diagram outlines the standard procedure for preparing stock and final working
solutions of GKT136901 hydrochloride.
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Caption: Workflow for preparing GKT136901 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

